Cas no 625119-66-6 (Benzene, 1-isocyanato-2,4-dimethoxy-5-nitro-)

• Product Name: Benzene, 1-isocyanato-2,4-dimethoxy-5-nitro-
• CAS No: 625119-66-6
• MF: C₉H₈N₂O₅
• MW: 224.17022228241
• CID: 1637970
• PubChem ID: 85885521
• Update Time: 2025-04-21

Benzene, 1-isocyanato-2,4-dimethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-2,4-dimethoxy-5-nitro-
• OOATUOUYBVBOTK-UHFFFAOYSA-N
• 1-isocyanato-2,4-dimethoxy-5-nitrobenzene
• SCHEMBL6371730
• 625119-66-6
• DB-180926

• Inchi： 1S/C9H8N2O5/c1-15-8-4-9(16-2)7(11(13)14)3-6(8)10-5-12/h3-4H,1-2H3
• InChI Key： OOATUOUYBVBOTK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1[N+](=O)[O-])N=C=O)OC

Computed Properties

• Exact Mass: 224.04334
• Monoisotopic Mass: 224.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 91.03